Cas no 1166988-09-5 (3-amino-2-bromo-benzonitrile)

• Product Name: 3-amino-2-bromo-benzonitrile
• CAS No: 1166988-09-5
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD13185832
• CID: 1033168
• PubChem ID: 60155424
• Update Time: 2024-11-03

3-amino-2-bromo-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromobenzonitrile
• 3-amino-2-bromo-benzonitrile
• AK119902
• Benzonitrile, 3-amino-2-bromo-
• LZGRGCJYIIGEQV-UHFFFAOYSA-N
• 2727AA
• FCH1177935
• ST2410424
• AX8245318
• Z2327883440
• DS-6133
• EN300-255847
• 1166988-09-5
• Z1255459173
• FT-0717854
• DTXSID20733848
• SY043146
• MFCD13185832
• A893533
• AKOS016011038
• SCHEMBL898360
• DA-24319

• MDL： MFCD13185832
• Inchi： 1S/C7H5BrN2/c8-7-5(4-9)2-1-3-6(7)10/h1-3H,10H2
• InChI Key： LZGRGCJYIIGEQV-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC=CC=1N

Computed Properties

• Exact Mass: 195.96361g/mol
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.7

3-amino-2-bromo-benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles